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Compound of Interest

Compound Name: Dimethyl 3-hydroxypentanedioate
CAS No.: 7250-55-7
Cat. No.: B030248
Get Quote
. J

A Pivotal Prochiral Intermediate in Statin
Pharmacochemistry

Executive Summary

Dimethyl 3-hydroxypentanedioate (CAS 7250-55-7), widely known as dimethyl 3-
hydroxyglutarate, serves as a critical C5 prochiral building block in modern pharmaceutical
synthesis.[1] Its structural symmetry, centered around a secondary hydroxyl group flanked by
two ester moieties, makes it an ideal substrate for enzymatic desymmetrization—a process
essential for generating the high-purity chiral side chains found in HMG-CoA reductase
inhibitors (statins) like Rosuvastatin and Atorvastatin.

This technical guide dissects the physicochemical properties, biocatalytic resolution protocols,
and downstream applications of this compound, providing researchers with a validated
roadmap for its utilization in drug development.

Chemical Profile & Physicochemical Properties[1][2][3]
[4][5][6][7]
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Dimethyl 3-hydroxypentanedioate is a diester characterized by a central hydroxyl group.[2]
In its racemic form, it is a stable, colorless to pale yellow liquid. Its utility stems from its "latent
chirality"—while the molecule itself may be achiral (meso) or racemic depending on synthesis,
it possesses a plane of symmetry that can be broken catalytically to yield enantiopure
synthons.

Iable 1: Physicochemical Snecificati

Property Value Condition/Note

CAS Number 7250-55-7 Generic/Racemic

IUPAC Name Dimethyl 3- Syn: Dimethyl 3-
hydroxypentanedioate hydroxyglutarate

Molecular Formula C7H120s5

Molecular Weight 176.17 g/mol

Boiling Point 139-140 °C @ 8 mmHg

Density 1.192 g/mL @ 25 °C

Refractive Index 1.442

. Soluble in MeOH, EtOH, ] )
Solubility T Slightly soluble in water
C, 3

Appearance Colorless to pale yellow oil Viscous liquid

Synthesis & Production Logic

The synthesis of Dimethyl 3-hydroxypentanedioate typically follows a reduction pathway
from its keto-analog, dimethyl 3-oxoglutarate (dimethyl acetone-1,3-dicarboxylate).

2.1 Chemical Reduction (Standard Route)

The reduction of the ketone at the C3 position is achieved using sodium borohydride (

) in methanol. This yields the racemic alcohol.

o Reaction: Dimethyl 3-oxoglutarate +
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Dimethyl 3-hydroxyglutarate

 Critical Control Point: Temperature must be maintained between 0-5 °C during hydride
addition to prevent ester hydrolysis or over-reduction.

2.2 Biocatalytic Synthesis (Enantioselective Route)

For asymmetric synthesis requirements, stereoselective ketoreductases (KREDs) can reduce
the 3-oxo precursor directly to the (S)- or (R)-enantiomer, bypassing the need for later
resolution.

The "Chirality Pivot": Enzymatic Desymmetrization

The most high-value application of CAS 7250-55-7 is its conversion into chiral mono-esters.
Because the molecule is a prochiral diester (if considered as the meso form) or a racemate,
enzymes can distinguish between the two ester groups based on the stereochemistry of the
central hydroxyl.

Protocol: Desymmetrization using CAL-B (Candida antarctica Lipase B) This protocol yields the
(3R)-monomethyl ester, a key precursor for the statin side chain.

e Substrate Preparation: Dissolve Dimethyl 3-hydroxypentanedioate (100 mM) in phosphate
buffer (pH 7.0) with 10% DMSO as a co-solvent.

e Enzyme Addition: Add immobilized CAL-B (e.g., Novozym 435) at a loading of 20 mg/mL.
« Incubation: Stir at 30 °C for 24—48 hours.

e Mechanism: The lipase selectively hydrolyzes the pro-S ester group, leaving the pro-R ester
intact (or vice versa depending on enzyme specificity), resulting in high enantiomeric excess
(ee > 98%).

o Workup: Filter off the enzyme beads. Acidify the aqueous phase to pH 3.0 and extract with
ethyl acetate to recover the chiral mono-ester.
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Dimethyl 3-hydroxyglutarate Selective Hydrolysis (38R)-Monomethyl Glutarate
(Prochiral Diester) Binding (pH 7.0, 30°C) (Chiral Synthon)
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Figure 1: Enzymatic desymmetrization workflow converting the prochiral diester into a chiral
mono-ester building block.

Application in Statin Drug Development

The "Statin Side Chain" ((3R,5R)-3,5-dihydroxyheptanoic acid moiety) is the pharmacophore
responsible for binding to the HMG-CoA reductase enzyme. Dimethyl 3-
hydroxypentanedioate provides the C1-C5 core of this structure.

The Synthetic Logic:
o Desymmetrization: Converts the diester to a chiral mono-ester acid.

o Chain Extension: The carboxylic acid terminus is activated (e.g., via CDI or mixed anhydride)
and reacted with a nucleophile (often a tert-butyl acetate enolate or similar) to extend the
carbon chain to C7.

o Stereoselective Reduction: The newly formed ketone at C5 is reduced (often via syn-
selective reduction using diethylmethoxyborane/

) to establish the syn-1,3-diol relationship found in Atorvastatin and Rosuvastatin.
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Figure 2: The "C5 to C7" expansion pathway. Dimethyl 3-hydroxyglutarate serves as the core
scaffold for the statin pharmacophore.

Analytical Characterization
Validating the identity and purity of CAS 7250-55-7 is crucial before initiating synthesis.

1. Nuclear Magnetic Resonance (NMR)
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1H NMR (CDCls, 400 MHz):

(¢]

4.45 (m, 1H, CH-OH) — The methine proton at C3.

(¢]

3.70 (s, 6H, 2

OCHs) — The two methyl ester singlets.

o

2.55 (d, 4H, 2

CHz2-CO) — The methylene protons flanking the chiral center.

o

Note: In the racemic mixture, the methylene protons may appear as a doublet or multiplet
depending on resolution; in chiral derivatives, they become diastereotopic.

. Infrared Spectroscopy (IR)
Key Bands:
o 3400-3500 cm~1: O-H stretch (broad).
o 1730-1740 cm~1: C=0 stretch (ester carbonyl, strong).
. Gas Chromatography (GC)
Column: DB-5 or equivalent non-polar capillary column.
Method: Temperature ramp from 50 °C to 250 °C at 10 °C/min.

Retention: Expect elution as a single peak for the racemate. Chiral GC (e.g., Cyclodex B) is
required to separate enantiomers.

Safety & Handling (MSDS Summary)

While Dimethyl 3-hydroxypentanedioate is not classified as a Category 1 acute toxin,
standard laboratory safety protocols are mandatory.

e Hazards:

o Combustible Liquid: Flash point > 110 °C.[3]
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o lrritant: May cause eye and skin irritation upon prolonged contact.[4]

e Storage:
o Store in a cool, dry place (2-8 °C recommended for long-term stability).

o Keep under inert atmosphere (Nitrogen/Argon) to prevent moisture absorption, which can
lead to slow hydrolysis of the ester groups.

o Spill Response: Absorb with inert material (vermiculite/sand) and dispose of as organic
chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Whitepaper: Dimethyl 3-
Hydroxypentanedioate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030248/docs#technical-whitepaper-dimethyl-3-
hydroxypentanedioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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